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Compound of Interest

Compound Name: 3-Amino-N-methylbenzylamine

Cat. No.: B099425 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Amino-N-methylbenzylamine

Chemical Identity and Physicochemical Properties
3-Amino-N-methylbenzylamine, also known as 3-(Methylaminomethyl)aniline, is a substituted

benzylamine derivative. A clear understanding of its physical and chemical properties is

fundamental to its safe handling and use in experimental settings.

Key Identifiers and Properties:

Property Value

Chemical Name 3-Amino-N-methylbenzylamine

Synonyms 3-(Methylaminomethyl)aniline

CAS Number 18759-96-1

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol

Appearance
White or Colorless to Yellow powder, lump, or

clear liquid[1]

Purity >97.0% (GC)(T)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b099425?utm_src=pdf-interest
https://www.benchchem.com/product/b099425?utm_src=pdf-body
https://www.benchchem.com/product/b099425?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/A2158
https://www.tcichemicals.com/US/en/p/A2158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The variability in its physical state (from solid to liquid) underscores the importance of

consulting the supplier-specific Safety Data Sheet (SDS) upon receipt of the chemical.

GHS Hazard Identification and Classification
3-Amino-N-methylbenzylamine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The "Danger" signal

word indicates the potential for severe hazards.[1]

GHS Classification Summary:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 1B/1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation 1
H314: Causes severe skin

burns and eye damage

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Long-term
1

H410: Very toxic to aquatic life

with long lasting effects

Pictograms:

The following pictograms are associated with the hazards of 3-Amino-N-methylbenzylamine:

Corrosion: (GHS05) Indicates the potential for causing severe skin burns and eye damage.

Exclamation Mark: (GHS07) Warns of acute toxicity (harmful) and skin sensitization.

Environment: (GHS09) Highlights the chemical's toxicity to aquatic life.
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Toxicological Profile and Health Hazards
The primary health hazards of 3-Amino-N-methylbenzylamine stem from its corrosive nature

and its potential to cause sensitization.

Acute Toxicity: The compound is harmful if ingested or absorbed through the skin.[1] While

specific LD50 data for this compound is not readily available, a structurally related

compound, N-methylbenzylamine (CAS 103-67-3), has an oral LD50 of 300 mg/kg in rats,

indicating significant toxicity.[2]

Corrosivity: Direct contact can cause severe skin burns and serious eye damage, potentially

leading to irreversible injury.[1][2] The corrosive properties are due to its amine functional

groups, which can disrupt cell membranes and denature proteins.

Sensitization: May cause an allergic skin reaction upon repeated exposure.[1][3] It is crucial

to prevent initial skin contact to avoid sensitization, as subsequent exposures can trigger a

more severe allergic response.

Experimental Workflow: Hazard Mitigation and
Response
The following diagram outlines the logical flow from hazard identification to the implementation

of appropriate safety measures and emergency response protocols.

Hazard Assessment
Control Measures Emergency Response
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Caption: Hazard Mitigation and Emergency Response Workflow.

Protocols for Safe Handling and Storage
Adherence to strict protocols is essential to mitigate the risks associated with 3-Amino-N-
methylbenzylamine.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[4]

Skin Protection: Use appropriate protective gloves (e.g., nitrile or neoprene) and wear a lab

coat or other protective clothing to prevent skin exposure.[2][4]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

suitable filter for organic gases and vapors.[4]

Handling Procedures
Ventilation: Always handle this chemical within a certified chemical fume hood to minimize

inhalation exposure.[4]

Grounding: For combustible liquids, ground and bond containers when transferring material

to prevent static discharge.[2]

Avoidance of Incompatibles: Keep away from strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[2][4]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Contaminated work clothing should not be allowed out of the workplace.[1]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Security: The substance should be stored in a locked-up area.[1]
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Inert Atmosphere: For air-sensitive compounds, storing under an inert atmosphere is

recommended.[4]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[1][2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Spill and Disposal Considerations
Spill Containment: In case of a spill, absorb the material with an inert substance such as

vermiculite, sand, or earth.[2] Collect the spillage and place it in a suitable container for

disposal.[1][2] Avoid release into the environment.[1]

Waste Disposal: Dispose of contents and containers in accordance with local, regional, and

national regulations. This should be done through an approved waste disposal plant.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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